Cas no 57218-31-2 (3H-Phenothiazin-3-one, 8-(methylsulfonyl)-)
57218-31-2 structure
Product Name:3H-Phenothiazin-3-one, 8-(methylsulfonyl)-
CAS No:57218-31-2
MF:C13H9NO3S2
MW:291.345460653305
CID:346116
PubChem ID:21781091
Update Time:2025-04-19
3H-Phenothiazin-3-one, 8-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Phenothiazin-3-one, 8-(methylsulfonyl)-
- 8-methylsulfonylphenothiazin-3-one
- DTXSID00617955
- 57218-31-2
- 8-(Methanesulfonyl)-3H-phenothiazin-3-one
-
- Inchi: 1S/C13H9NO3S2/c1-19(16,17)9-3-5-12-11(7-9)14-10-4-2-8(15)6-13(10)18-12/h2-7H,1H3
- InChI Key: FFVPMVJXZAERGK-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC2=C(C=1)N=C1C=CC(C=C1S2)=O)(=O)=O
Computed Properties
- Exact Mass: 291.00247
- Monoisotopic Mass: 291.00238550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 97.2Ų
Experimental Properties
- PSA: 63.57
3H-Phenothiazin-3-one, 8-(methylsulfonyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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